N-((5-(furan-3-yl)pyridin-3-yl)methyl)-4-isopropoxybenzamide

• IUPAC Name: N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C20H20N2O3/c1-14(2)25-19-5-3-16(4-6-19)20(23)22-11-15-9-18(12-21-10-15)17-7-8-24-13-17/h3-10,12-14H,11H2,1-2H3,(H,22,23)
• InChI Key: CAMJYFKCGRDNPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCC2=CC(=CN=C2)C3=COC=C3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

The compound is a complex organic molecule that likely contains a furan ring and a pyridine ring based on its name. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, polysubstituted furans can be synthesized via a catalyst-free, one-pot method. This involves a multicomponent reaction of 1,3-di(pyridin-2-yl)propane-1,3-dione, aryl aldehydes, and cyclohexyl isocyanide.

Scientific Research Applications

Anti-Fibrosis Activity

• .

Chemical Biology and Medicinal Chemistry

• The pyrimidine moiety is considered a privileged structure in medicinal chemistry. .

Future Directions

Given the lack of specific information on this compound, future research could focus on its synthesis, characterization, and potential applications. The biological activity of similar compounds suggests that it could have interesting pharmacological properties worth exploring.